Cas no 1805478-01-6 (2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-nitropyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-nitropyridine
• CAS No: 1805478-01-6
• MF: C₇H₆F₃N₃O₂
• MW: 221.136651515961
• CID: 4883802
• Update Time: 2025-11-04

2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-nitropyridine

• Inchi： 1S/C7H6F3N3O2/c8-3-2-12-4(1-11)5(7(9)10)6(3)13(14)15/h2,7H,1,11H2
• InChI Key： LSTYKMQNPXILLU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=CN=C1CN)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.3
• Topological Polar Surface Area: 84.7

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-nitropyridine

Compound CAS No 1805478-01-6: 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-nitropyridine

The compound with CAS No 1805478-01-6, known as 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-nitropyridine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and drug development.

The molecular structure of 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-nitropyridine is characterized by a pyridine ring with multiple substituents, including an aminomethyl group, a difluoromethyl group, a fluoro group, and a nitro group. These substituents contribute to the compound's reactivity and stability, making it a valuable intermediate in the synthesis of complex organic molecules.

Recent studies have highlighted the importance of pyridine derivatives in the development of new pharmaceutical agents. The presence of electron-withdrawing groups such as the nitro and fluoro substituents enhances the compound's ability to participate in various chemical reactions, including nucleophilic aromatic substitution and electrophilic substitution. This makes it an ideal candidate for use in the synthesis of biologically active compounds.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-nitropyridine involves a series of carefully controlled reactions, including Friedel-Crafts alkylation, nitration, and fluorination. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a versatile building block has led to its use in the development of novel anti-inflammatory agents and antiviral drugs. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs).

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-nitropyridine. Quantum mechanical calculations have revealed that the compound exhibits significant electron-deficiency due to the presence of multiple electron-withdrawing groups, which enhances its reactivity towards nucleophiles.

The environmental impact of this compound has also been a topic of interest among researchers. Studies have shown that pyridine derivatives can undergo biodegradation under specific environmental conditions, reducing their persistence in ecosystems. However, further research is needed to fully understand their long-term effects on aquatic and terrestrial environments.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-nitropyridine (CAS No 1805478-01-6) is a versatile compound with wide-ranging applications in chemistry and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers working on novel drug development and advanced material synthesis.